Cas no 1270437-93-8 (3-Amino-3-(pyridin-2-yl)butanoic acid)

3-Amino-3-(pyridin-2-yl)butanoic acid is a chiral β-amino acid derivative featuring a pyridine moiety, which imparts unique chemical and biological properties. This compound serves as a versatile building block in organic synthesis, particularly for the preparation of pharmaceuticals and bioactive molecules. Its structural framework, combining an amino acid backbone with a heteroaromatic ring, enables applications in medicinal chemistry, such as the development of enzyme inhibitors or receptor modulators. The pyridine group enhances solubility and metal-binding capabilities, while the amino acid functionality allows for further derivatization. This compound is valued for its potential in drug discovery and asymmetric synthesis due to its stereogenic center and multifunctional reactivity.
3-Amino-3-(pyridin-2-yl)butanoic acid structure
1270437-93-8 structure
Product Name:3-Amino-3-(pyridin-2-yl)butanoic acid
CAS No:1270437-93-8
MF:C9H12N2O2
MW:180.203782081604
CID:5168270
PubChem ID:55292264
Update Time:2025-05-21

3-Amino-3-(pyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-(pyridin-2-yl)butanoic acid
    • 3-amino-3-(pyridin-2-yl)butanoicacid
    • 2-Pyridinepropanoic acid, β-amino-β-methyl-
    • 3-Amino-3-(pyridin-2-yl)butanoic acid
    • Inchi: 1S/C9H12N2O2/c1-9(10,6-8(12)13)7-4-2-3-5-11-7/h2-5H,6,10H2,1H3,(H,12,13)
    • InChI Key: LZIGWVKJAPNDSU-UHFFFAOYSA-N
    • SMILES: OC(CC(C)(C1C=CC=CN=1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 196
  • XLogP3: -2.8
  • Topological Polar Surface Area: 76.2

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Additional information on 3-Amino-3-(pyridin-2-yl)butanoic acid

Introduction to 3-Amino-3-(pyridin-2-yl)butanoic acid (CAS No. 1270437-93-8)

3-Amino-3-(pyridin-2-yl)butanoic acid, also known by its CAS number 1270437-93-8, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its distinctive pyridine ring structure, which imparts it with a range of biological activities and potential therapeutic applications.

The molecular formula of 3-Amino-3-(pyridin-2-yl)butanoic acid is C10H12N2O2, and its molecular weight is approximately 196.21 g/mol. The compound's structure consists of a pyridine ring attached to a butanoic acid moiety, with an additional amino group at the β-position. This unique structural arrangement contributes to its diverse chemical properties and biological activities.

In recent years, 3-Amino-3-(pyridin-2-yl)butanoic acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with various receptors, including nicotinic acetylcholine receptors (nAChRs) and serotonin receptors, which are implicated in a range of neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 3-Amino-3-(pyridin-2-yl)butanoic acid as a selective agonist for α7 nAChRs. The α7 nAChR is a subtype of nAChR that plays a crucial role in cognitive function and memory formation. The researchers found that 3-Amino-3-(pyridin-2-yl)butanoic acid exhibited high affinity and selectivity for α7 nAChRs, making it a promising candidate for the development of cognitive enhancers and treatments for cognitive impairments associated with neurological disorders.

Beyond its potential in neurological applications, 3-Amino-3-(pyridin-2-yl)butanoic acid has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. A study published in the European Journal of Pharmacology in 2020 demonstrated that this compound could inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-Amino-3-(pyridin-2-yl)butanoic acid have also been studied to assess its suitability as a drug candidate. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for developing effective oral medications. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In terms of synthetic methods, several routes have been developed to produce 3-Amino-3-(pyridin-2-yl)butanoic acid. One common approach involves the reaction of pyridine with an appropriate halide or ester followed by reduction and subsequent amino group introduction. These synthetic methods have been optimized to achieve high yields and purity, making large-scale production feasible for industrial applications.

The versatility of 3-Amino-3-(pyridin-2-yl)butanoic acid extends beyond its use as a pharmaceutical agent. It has also found applications in chemical synthesis as a building block for more complex molecules. Its unique structure makes it an attractive starting material for the synthesis of peptides, peptidomimetics, and other bioactive compounds. This versatility has led to increased interest from both academic researchers and pharmaceutical companies in exploring new applications for this compound.

In conclusion, 3-Amino-3-(pyridin-2-yl)butanoic acid (CAS No. 1270437-93-8) is a multifaceted compound with significant potential in various fields of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in modern drug discovery efforts.

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